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Compound of Interest

Compound Name:
Isopropyl 3-bromo-2-

oxopropanoate

CAS No.: 56417-63-1

Cat. No.: B1287688

Get Quote

Executive Summary (Bottom Line Up Front)
Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1) is a potent lachrymator and

alkylating agent.[1] It poses significant risks of severe eye damage, skin corrosion, and

respiratory distress.[1]

Disposal Method:High-Temperature Incineration via a licensed hazardous waste contractor.

[1]

Drain Disposal:STRICTLY PROHIBITED.[1] Hydrolysis releases hydrobromic acid (HBr) and

toxic organic residues.[1]

Trash Disposal:STRICTLY PROHIBITED. Residual vapors can evacuate a laboratory

building.[1]

Immediate Action: Segregate into Corrosive/Acidic Organic waste streams.[1]
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Chemical Profile & Hazard Logic
To handle this chemical safely, you must understand why it is hazardous. It is not just "toxic"; it

is a reactive electrophile.[1]

Structure-Activity Relationship (SAR)
The molecule features a bromine atom on the alpha-carbon relative to a ketone and an ester

group.[1]

The Mechanism: The electron-withdrawing carbonyl groups make the alpha-carbon highly

electrophilic.[1] It rapidly alkylates nucleophiles (proteins, DNA, and receptors in mucous

membranes), triggering the TRPA1 ion channels—this is what causes the intense "tear gas"

(lachrymatory) effect.

Hydrolysis Risk: In the presence of water or humidity, the ester bond hydrolyzes, and the

bromide is displaced, releasing Hydrobromic Acid (HBr) fumes.

Physical & Safety Data Summary
Parameter Data Operational Implication

CAS Number 56417-63-1 Use for waste manifesting.[1]

Hazard Class Corrosive (8), Lachrymator
Requires full face-shield or

sash-down hood work.[1]

UN Number
UN 3265 (Corrosive liquid,

acidic, organic, n.o.s.)[1]

Standard shipping/disposal

classification.[1][2][3]

Physical State Liquid / Low-melting solid
May solidify in cold storage; do

not heat rapidly to melt.[1]

Incompatibilities
Strong Bases, Oxidizers,

Amines

Explosion/Polymerization Risk.

Never mix with azide or caustic

waste.[1]

Waste Stream Segregation
Proper segregation is the primary defense against lab accidents.[1]
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Primary Stream:Halogenated Organic Solvents (if mixed with solvents) OR Corrosive

Organics.[1]

Critical Separation:

DO NOT mix with basic waste (NaOH, KOH).[1] This causes rapid, exothermic hydrolysis

and HBr evolution.[1]

DO NOT mix with oxidizers (Peroxides, Nitric Acid).[1]

DO NOT mix with Azides.[1] (Risk of forming explosive organic azides).[1]

Step-by-Step Disposal Protocol
This protocol ensures the safety of both the researcher and the waste management personnel

downstream.

Phase 1: Pre-Treatment (Glassware & Residuals)
Do not dispose of glassware containing "trace" amounts directly into wash bins.[1] The

lachrymatory effect will persist.

Preparation: Prepare a Quenching Solution in a fume hood:

5% Sodium Thiosulfate (

)[1]

2% Sodium Carbonate (

)[1]

Water[1][4][5][6]

Mechanism:[1][2][3][7][8] Thiosulfate acts as a soft nucleophile to displace the bromine

(destroying the alkylating potential), while carbonate neutralizes the acid byproducts.

Rinsing: Rinse all contaminated spatulas, flasks, and pipettes with this solution.[1]
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Soak: Let glassware soak for 24 hours in the fume hood.

Final Wash: Rinse with water and acetone; proceed to standard glass washing.[1]

Phase 2: Bulk Waste Packaging
For expired stocks or reaction mixtures.

Container Selection: Use HDPE (High-Density Polyethylene) or Glass containers.[1] Avoid

metal cans (corrosion risk).[1]

Transfer: Pour waste into the container inside a functioning fume hood.

Headspace: Leave at least 10% headspace to allow for thermal expansion.[1]

Sealing: Screw the cap on tightly. Wrap the cap junction with Parafilm or electrical tape to

prevent vapor creep.[1]

Secondary Containment: Place the primary container inside a clear, sealable plastic bag

(Ziploc type) to contain any drips or odors.

Phase 3: Labeling & Handoff[1]
Labeling: Affix a hazardous waste label.

Constituents: "Isopropyl 3-bromo-2-oxopropanoate, [Solvent Name]"

Hazards: Check "Corrosive" and "Toxic".[1][6]

Special Note: Write "LACHRYMATOR - OPEN ONLY IN HOOD" in bold marker on the tag.

This is vital for the safety of waste technicians.

Storage: Store in a Flammable/Corrosive Safety Cabinet until pickup. Do not leave on the

bench.

Visual Workflow: Disposal Logic
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Waste Generation Waste Type?

Trace/GlasswareResidue

Bulk Liquid/Solid

Stock/Reaction

Quench: 5% Na2S2O3
+ 2% Na2CO3 (24hrs)

HDPE/Glass Container
(UN 3265)

Standard Wash

Double Bag (Vapor Seal) Label: 'LACHRYMATOR'
+ Corrosive

HazMat Pickup
(Incineration)

Click to download full resolution via product page

Figure 1: Decision matrix for handling trace residues versus bulk waste of Isopropyl 3-bromo-
2-oxopropanoate.

Emergency Contingencies: Spills
Scenario: You drop a 5g bottle in the open lab.

Evacuate: Immediately clear the room. The lachrymatory vapors will make breathing difficult

within seconds.[1]

PPE Up: Re-enter only with a Full-Face Respirator (Organic Vapor/Acid Gas cartridge) or

SCBA.[1] Goggles alone are insufficient for vapor protection.[1]

Contain: Cover the spill with Vermiculite or Dry Sand.[1] Do not use paper towels (surface

area increases evaporation).

Neutralize: Slowly apply the Quenching Solution (Thiosulfate/Carbonate) to the absorbent

material.[1]

Collect: Scoop the wet slurry into a wide-mouth jar. Label as "Debris from chemical spill:

Lachrymator."[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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